Cas no 72667-90-4 (2,5-Dimethoxy-α,α-dimethylbenzenemethanol)

• Product name: 2,5-Dimethoxy-α,α-dimethylbenzenemethanol
• CAS No: 72667-90-4
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD17223388
• CID: 5066210
• PubChem ID: 13086558

2,5-Dimethoxy-α,α-dimethylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxyphenyl)-2-propanol
• 2-(2,5-dimethoxyphenyl)propan-2-ol
• alpha,alpha-Dimethyl-2,5-dimethoxybenzyl alcohol
• Benzenemethanol, 2,5-dimethoxy-alpha,alpha-dimethyl-
• 2,5-Dimethoxy-α,α-dimethylbenzenemethanol

• MDL： MFCD17223388
• Inchi： 1S/C11H16O3/c1-11(2,12)9-7-8(13-3)5-6-10(9)14-4/h5-7,12H,1-4H3
• InChI Key： AOSORYLGACCTON-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,5-Dimethoxy-α,α-dimethylbenzenemethanol

Recent Advances in the Study of 2,5-Dimethoxy-α,α-dimethylbenzenemethanol (CAS: 72667-90-4)

2,5-Dimethoxy-α,α-dimethylbenzenemethanol (CAS: 72667-90-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and reactivity. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2,5-Dimethoxy-α,α-dimethylbenzenemethanol, highlighting its efficient production through a modified Grignard reaction. The study emphasized the compound's stability under various conditions, making it a promising candidate for further pharmaceutical applications. Additionally, the research identified several derivatives of the compound that exhibited enhanced biological activity, particularly in targeting specific enzyme pathways.

In another study, researchers explored the compound's potential as an intermediate in the synthesis of novel psychoactive substances (NPS). The study, published in Forensic Science International (2023), utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its metabolites. The findings underscored the importance of monitoring such compounds due to their potential misuse, while also highlighting their legitimate applications in medicinal chemistry.

Further research has delved into the biological activity of 2,5-Dimethoxy-α,α-dimethylbenzenemethanol. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate inhibitory effects on certain cytochrome P450 enzymes, suggesting its potential role in drug-drug interactions. This finding is particularly relevant for the development of new therapeutics, as it underscores the need for careful consideration of the compound's pharmacokinetic properties.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2,5-Dimethoxy-α,α-dimethylbenzenemethanol. Molecular docking studies have predicted its binding affinity for various receptor sites, providing insights into its mechanism of action. These computational models, combined with experimental data, offer a comprehensive view of the compound's potential applications in drug design.

In conclusion, 2,5-Dimethoxy-α,α-dimethylbenzenemethanol (CAS: 72667-90-4) continues to be a compound of interest in chemical and pharmaceutical research. Its versatile synthetic pathways, biological activity, and potential therapeutic applications make it a valuable subject for ongoing studies. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as exploring its full pharmacological potential.